Cas no 80651-05-4 (methyl 2-(naphthalen-2-ylthio)acetate)

methyl 2-(naphthalen-2-ylthio)acetate structure
80651-05-4 structure
Product Name:methyl 2-(naphthalen-2-ylthio)acetate
CAS No:80651-05-4
MF:C13H12O2S
MW:232.298182487488
CID:2126504
PubChem ID:21235698
Update Time:2025-04-21

methyl 2-(naphthalen-2-ylthio)acetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(naphthalen-2-ylthio)acetate
    • 80651-05-4
    • AKOS003610641
    • SCHEMBL5278158
    • DB-343232
    • ZNXPGZQGPXWDKQ-UHFFFAOYSA-N
    • Inchi: 1S/C13H12O2S/c1-15-13(14)9-16-12-7-6-10-4-2-3-5-11(10)8-12/h2-8H,9H2,1H3
    • InChI Key: ZNXPGZQGPXWDKQ-UHFFFAOYSA-N
    • SMILES: S(CC(=O)OC)C1=CC=C2C=CC=CC2=C1

Computed Properties

  • Exact Mass: 232.05580079Da
  • Monoisotopic Mass: 232.05580079Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 51.6Ų
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